Cas no 899729-63-6 (N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(1-phenylethyl)ethanediamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(1-phenylethyl)ethanediamide
• CAS No: 899729-63-6
• MF: C₂₄H₃₂N₄O₃
• MW: 424.535885810852
• CID: 5486088
• Update Time: 2025-07-18

N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(1-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]-N'-(1-phenylethyl)oxamide
• N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(1-phenylethyl)ethanediamide

• Inchi： 1S/C24H32N4O3/c1-18(19-7-5-4-6-8-19)26-24(30)23(29)25-17-22(28-13-15-31-16-14-28)20-9-11-21(12-10-20)27(2)3/h4-12,18,22H,13-17H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key： GWLQXBWMWQBXPG-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCOCC1)(=O)C(NC(C1=CC=CC=C1)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(1-phenylethyl)ethanediamide

Comprehensive Overview of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(1-phenylethyl)ethanediamide (CAS No. 899729-63-6)

N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(1-phenylethyl)ethanediamide (CAS No. 899729-63-6) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique dimethylamino and morpholin-4-yl functional groups, exhibits potential applications in drug discovery and development. Its complex structure, featuring a phenylethyl moiety and an ethanediamide backbone, makes it a subject of interest for researchers exploring novel therapeutic agents.

The compound's CAS No. 899729-63-6 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(1-phenylethyl)ethanediamide synthesis" or "899729-63-6 applications" to uncover its potential in targeted drug delivery and enzyme inhibition. Recent trends highlight its relevance in cancer research, where its structural attributes may contribute to kinase inhibition or receptor modulation.

From a synthetic chemistry perspective, the incorporation of morpholine and dimethylamino groups enhances the compound's solubility and bioavailability, addressing common challenges in medicinal chemistry. The phenylethyl segment further augments its binding affinity to specific biological targets, making it a candidate for central nervous system (CNS) drug development. Queries like "899729-63-6 mechanism of action" or "N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(1-phenylethyl)ethanediamide solubility" reflect the scientific community's focus on its pharmacokinetic properties.

In the context of green chemistry, efforts to optimize the synthesis of CAS No. 899729-63-6 using catalytic methods or solvent-free reactions align with global sustainability goals. The compound's potential role in neurodegenerative disease research also aligns with rising interest in Alzheimer's and Parkinson's therapeutics, as suggested by search trends like "morpholine derivatives in neurology."

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(1-phenylethyl)ethanediamide, ensuring purity and consistency in research applications. The compound's stability under physiological conditions and metabolic pathways are additional areas of investigation, often explored through queries like "899729-63-6 degradation products."

In summary, CAS No. 899729-63-6 represents a promising scaffold for advancing precision medicine and biochemical innovation. Its multifaceted applications, from oncology to CNS disorders, underscore its value in modern science. As research evolves, this compound may unlock new frontiers in personalized therapeutics and sustainable drug design.